Cas no 665022-07-1 (3,5-Dichloro-2-fluorobenzoic Acid)

• Product Name: 3,5-Dichloro-2-fluorobenzoic Acid
• CAS No: 665022-07-1
• MF: C₇H₃Cl₂FO₂
• MW: 209.001923799515
• MDL: MFCD04091131
• CID: 1064570
• PubChem ID: 838872
• Update Time: 2025-10-22

3,5-Dichloro-2-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-fluorobenzoic Acid

• MDL： MFCD04091131
• Inchi： 1S/C7H3Cl2FO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H,11,12)
• InChI Key： ONFMZPUMZYDTSL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1F)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3,5-Dichloro-2-fluorobenzoic Acid

3,5-Dichloro-2-fluorobenzoic Acid: A Comprehensive Overview

3,5-Dichloro-2-fluorobenzoic acid, also known by its CAS number 665022-07-1, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the family of aromatic carboxylic acids, characterized by its unique substitution pattern on the benzene ring. The presence of chlorine atoms at the 3 and 5 positions, along with a fluorine atom at the 2 position, imparts distinctive chemical and physical properties to this molecule.

The synthesis of 3,5-dichloro-2-fluorobenzoic acid typically involves multi-step organic reactions. One common approach is the electrophilic substitution of fluorine onto a dichlorobenzoic acid derivative. This process requires precise control of reaction conditions to achieve the desired regioselectivity. Recent advancements in catalytic methods have improved the efficiency and yield of such reactions, making this compound more accessible for research and commercial purposes.

3,5-Dichloro-2-fluorobenzoic acid has found applications in diverse fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antimicrobial activities.

In the realm of agrochemicals, 3,5-dichloro-2-fluorobenzoic acid is utilized as a precursor for herbicides and fungicides. Its ability to inhibit specific enzymatic pathways in plants and pathogens makes it a valuable component in crop protection products. Recent research has focused on optimizing its bioavailability and reducing environmental impact through green chemistry approaches.

The material science sector has also benefited from the unique properties of 3,5-dichloro-2-fluorobenzoic acid. Its role as a building block in polymer synthesis has led to the development of advanced materials with tailored mechanical and thermal properties. For example, derivatives of this compound are being explored for use in high-performance polymers suitable for aerospace and automotive industries.

From an environmental standpoint, understanding the fate and transport of 3,5-dichloro-2-fluorobenzoic acid in ecosystems is crucial for risk assessment purposes. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments. Efforts are ongoing to develop remediation strategies that effectively mitigate its potential ecological impact.

In terms of recent research advancements, scientists have employed computational chemistry techniques to predict the reactivity and stability of 3,5-dichloro-2-fluorobenzoic acid. These studies provide valuable insights into its electronic structure and reactivity trends under different conditions. Such computational models are increasingly being integrated with experimental data to accelerate drug discovery and material design processes.

The future outlook for 3,5-dichloro-2-fluorobenzoic acid appears promising as researchers continue to unlock its potential across multiple disciplines. Collaborative efforts between academia and industry are expected to drive further innovation in its synthesis methods and application domains.